2-(1-(2,2-Diethoxyethyl)-1H-pyrazol-3-yl)-5-fluoropyridine

• Molecular Formula: C14H18FN3O2
• Molecular Weight: 279.31 g/mol
• IUPAC Name: 2-[1-(2,2-diethoxyethyl)pyrazol-3-yl]-5-fluoropyridine
• InChI: InChI=1S/C14H18FN3O2/c1-3-19-14(20-4-2)10-18-8-7-13(17-18)12-6-5-11(15)9-16-12/h5-9,14H,3-4,10H2,1-2H3
• InChI Key: YTEBSNFOBCRCAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CN1C=CC(=N1)C2=NC=C(C=C2)F)OCC

Description

2-(1-(2,2-Diethoxyethyl)-1H-pyrazol-3-yl)-5-fluoropyridine is a useful research compound. Its molecular formula is C14H18FN3O2 and its molecular weight is 279.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-fluoro-2-(1H-pyrazol-3-yl)pyridine obtained in Reference Example 10 (11.7 g, 58.6 mmol) in DMF (195 mL), Cs2CO3 (57.3 g, 0.18 mol) and 2-bromo-1,1-diethoxyethane (11.5 mL, 76.2 mmol) were stirred for 18 hours at 80° C. The reaction mixture was allowed to cool to room temperature, then water was added thereto, followed by extraction with EtOAc. The organic layer was washed with a saturated aqueous solution of sodium chloride, dried over MgSO4, then the drying agent was filtered off, and then the solvent was distilled off under reduced pressure. The obtained residue was purified by column chromatography (HP-Sil 50 g, hexane/EtOAc=88/12 to 35/65) to obtain the title compound (8.2 g) (colorless oil).